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Compound of Interest

Compound Name: Aphidicolin

Cat. No.: B1665134 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aphidicolin is a tetracyclic diterpenoid antibiotic derived from the fungus Cephalosporium

aphidicola. It is a potent and reversible inhibitor of eukaryotic DNA polymerase α, δ, and ε, with

a notable selectivity over DNA polymerase β and γ. This specific inhibition of DNA synthesis

makes aphidicolin an invaluable tool in cell biology research, particularly for synchronizing

cells at the G1/S boundary of the cell cycle.[1][2][3] By arresting cells at this specific phase,

researchers can study cell cycle progression, DNA replication, and DNA damage responses

with a synchronized cell population.[4][5][6] These application notes provide detailed protocols

for the preparation, storage, and use of aphidicolin stock solutions.

Mechanism of Action
Aphidicolin functions by specifically targeting and inhibiting B-family DNA polymerases.[1] It

competitively inhibits the incorporation of deoxynucleoside triphosphates (dNTPs) during DNA

replication, effectively stalling the replication fork and halting DNA synthesis.[1][7] This leads to

an accumulation of cells in the early S phase, as they are unable to proceed with DNA

replication.[2] The inhibitory effect of aphidicolin is reversible; upon removal of the compound,

cells can resume DNA synthesis and progress through the cell cycle in a synchronized manner.

[2][6]
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The following table summarizes the key quantitative data for aphidicolin.

Parameter Value Solvent/Conditions Source

Molecular Weight 338.48 g/mol - [8]

Purity >98% - [9]

Solubility 25 mM (8.46 mg/mL) DMSO [1]

10 mg/mL DMSO [10]

1 mg/mL Ethanol [10]

Freely soluble Methanol [10]

Poorly soluble Water [10]

Storage (Solid) -20°C, desiccated Lyophilized powder [9]

2-8°C, desiccated and

protected from light
- [10]

+4°C, under

desiccating conditions
Up to 12 months

Storage (Solution) -20°C
In DMSO, use within 1

month
[9]

-80°C
In solvent, for 6

months
[8]

4°C
In ethanol, stable for

at least one week
[10]

Working

Concentration
0.5 µM - 10 µM For cell culture [11][12]

2.5 µg/mL - 10 µg/mL
For cell

synchronization
[5]
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This protocol describes the preparation of a 5 mM aphidicolin stock solution in DMSO.

Materials:

Aphidicolin powder (lyophilized)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-warm DMSO: Warm the DMSO to room temperature to ensure it is completely liquid.

Weigh Aphidicolin: In a sterile environment (e.g., a laminar flow hood), carefully weigh out 1

mg of aphidicolin powder.

Dissolve in DMSO: Add 590 µL of sterile DMSO to the 1 mg of aphidicolin powder.[9]

Vortex: Vortex the solution thoroughly until the aphidicolin is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary.

Aliquot: Dispense the stock solution into smaller, single-use aliquots (e.g., 20-50 µL) in sterile

microcentrifuge tubes or cryovials. This helps to avoid repeated freeze-thaw cycles.[9]

Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[8]

[9] Protect the solution from light.[1]

Protocol 2: Cell Synchronization with Aphidicolin
This protocol provides a general method for synchronizing cultured mammalian cells at the

G1/S boundary using aphidicolin. The optimal concentration and incubation time may vary

depending on the cell line and should be determined empirically.

Materials:
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Cultured mammalian cells in logarithmic growth phase

Complete cell culture medium

Aphidicolin stock solution (e.g., 5 mM in DMSO)

Phosphate-buffered saline (PBS), sterile

Trypsin-EDTA (if using adherent cells)

Cell counting device (e.g., hemocytometer or automated cell counter)

Flow cytometer for cell cycle analysis (optional but recommended)

Procedure:

Cell Seeding: Seed the cells at a density that will allow them to be in the logarithmic growth

phase at the time of aphidicolin treatment.

Aphidicolin Treatment:

Once the cells have adhered (for adherent cells) and are actively dividing, add the

aphidicolin stock solution directly to the culture medium to achieve the desired final

concentration (typically between 2.5 µg/mL and 10 µg/mL).[5] For example, to achieve a

final concentration of 5 µg/mL in 10 mL of medium, add 2.95 µL of a 5 mM stock solution.

Gently swirl the culture vessel to ensure even distribution of the aphidicolin.

Incubation: Incubate the cells for 16-24 hours.[5] The exact duration should be optimized for

the specific cell line.

Release from G1/S Block:

To release the cells from the aphidicolin-induced block, aspirate the medium containing

aphidicolin.

Wash the cells twice with pre-warmed, sterile PBS to remove any residual aphidicolin.
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Add fresh, pre-warmed complete culture medium to the cells.

Harvesting Synchronized Cells: The cells will now proceed through the S phase in a

synchronized manner. Cells can be harvested at various time points post-release to study

different stages of the cell cycle. For example, a significant population of cells will be in early

S phase 4-6 hours after release.[5]

Verification of Synchronization (Optional): To confirm the efficiency of synchronization, a

sample of the cells can be collected, fixed, stained with a DNA-binding dye (e.g., propidium

iodide), and analyzed by flow cytometry to determine the cell cycle distribution.
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Caption: Mechanism of aphidicolin-induced cell cycle arrest.

Experimental Workflow for Cell Synchronization
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Caption: Workflow for synchronizing cells using aphidicolin.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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